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Compound of Interest

Compound Name:
5-Ethyl-2-(2-(4-

nitrophenoxy)ethyl)pyridine

Cat. No.: B140791 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
5-Ethyl-2-(2-(4-nitrophenoxy)ethyl)pyridine is a key intermediate in the synthesis of the

antidiabetic drug, Pioglitazone.[1] Pioglitazone belongs to the thiazolidinedione class of drugs

and functions as an insulin sensitizer. Understanding the physicochemical properties of its

synthetic intermediates is crucial for process optimization, impurity profiling, and ensuring the

quality and safety of the final active pharmaceutical ingredient (API). This technical guide

provides a summary of the known physicochemical properties of 5-Ethyl-2-(2-(4-
nitrophenoxy)ethyl)pyridine, along with general experimental protocols for determining key

parameters.

Core Physicochemical Properties
A summary of the available quantitative data for 5-Ethyl-2-(2-(4-nitrophenoxy)ethyl)pyridine
is presented in the table below. It should be noted that comprehensive experimental data for

this specific intermediate is limited in publicly accessible literature.
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Property Value Source

Molecular Formula C₁₅H₁₆N₂O₃ [2]

Molecular Weight 272.30 g/mol [3]

CAS Number 85583-54-6 [3]

Appearance
Light yellow to Amber to Dark

green powder to crystal

Physical State (at 20°C) Solid

Melting Point 53-55 °C or 57.0 to 61.0 °C

Purity >98.0% (GC)

Note: Conflicting melting point ranges have been reported. This could be due to different

analytical methods or purity levels of the samples tested.

Synthesis Workflow
The synthesis of 5-Ethyl-2-(2-(4-nitrophenoxy)ethyl)pyridine is a critical step in the

production of Pioglitazone. The general workflow for its synthesis is depicted below.

2-(5-ethylpyridin-2-yl)ethanol

Stirring at
Room Temperature
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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